Cas no 37043-64-4 (2-(diethylamino)butanoic acid ethyl ester)
37043-64-4 structure
Product Name:2-(diethylamino)butanoic acid ethyl ester
CAS No:37043-64-4
MF:C10H21NO2
MW:187.27924323082
CID:921918
PubChem ID:142127
Update Time:2025-04-19
2-(diethylamino)butanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(diethylamino)butanoic acid ethyl ester
- ethyl 2-(diethylamino)butanoate
- butanoic acid, 2-(diethylamino)-, ethyl ester
- SCHEMBL25338592
- AKOS013986817
- DTXSID00958214
- 37043-64-4
-
- Inchi: 1S/C10H21NO2/c1-5-9(10(12)13-8-4)11(6-2)7-3/h9H,5-8H2,1-4H3
- InChI Key: QOMCCSFBJHLAFC-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CC)N(CC)CC)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-(diethylamino)butanoic acid ethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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